N-{2-[1-(1-phenylethyl)-1H-benzimidazol-2-yl]ethyl}acetamide

• IUPAC Name: N-[2-[1-(1-phenylethyl)benzimidazol-2-yl]ethyl]acetamide
• InChI: InChI=1S/C19H21N3O/c1-14(16-8-4-3-5-9-16)22-18-11-7-6-10-17(18)21-19(22)12-13-20-15(2)23/h3-11,14H,12-13H2,1-2H3,(H,20,23)
• InChI Key: PRGGOQSFHISANU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2C3=CC=CC=C3N=C2CCNC(=O)C
• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol

Description

N-{2-[1-(1-phenylethyl)-1H-benzimidazol-2-yl]ethyl}acetamide, also known as PEA, is a compound that has been the focus of scientific research due to its potential therapeutic applications. PEA is a naturally occurring compound found in various tissues and has been shown to have anti-inflammatory, analgesic, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of N-{2-[1-(1-phenylethyl)-1H-benzimidazol-2-yl]ethyl}acetamide is not fully understood. However, it has been suggested that this compound may act through the activation of PPAR-α, which is a nuclear receptor that regulates the expression of genes involved in lipid metabolism and inflammation. This compound has also been shown to activate the transient receptor potential vanilloid type 1 (TRPV1) channel, which is involved in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to increase the levels of endocannabinoids, which are lipid molecules that act as neurotransmitters and modulate pain perception and inflammation. This compound has also been shown to increase the levels of N-acylethanolamines (NAEs), which are lipid molecules that have anti-inflammatory and neuroprotective effects. In addition, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

N-{2-[1-(1-phenylethyl)-1H-benzimidazol-2-yl]ethyl}acetamide has several advantages for lab experiments. This compound is a naturally occurring compound that is easy to synthesize and purify. This compound has also been shown to have low toxicity and is well-tolerated in animal models. However, there are also limitations to using this compound in lab experiments. This compound has poor solubility in water, which can make it difficult to administer in vivo. In addition, this compound has a short half-life in the body, which can limit its therapeutic potential.

Future Directions

There are several future directions for research on N-{2-[1-(1-phenylethyl)-1H-benzimidazol-2-yl]ethyl}acetamide. One area of research is to investigate the potential therapeutic applications of this compound in human diseases, such as chronic pain, neurodegenerative diseases, and inflammatory disorders. Another area of research is to investigate the mechanism of action of this compound and to identify its molecular targets. Finally, future research can focus on developing new formulations of this compound that can improve its solubility and increase its half-life in the body.

Scientific Research Applications

N-{2-[1-(1-phenylethyl)-1H-benzimidazol-2-yl]ethyl}acetamide has been studied for its potential therapeutic applications in various fields, including pain management, neuroprotection, and inflammation. This compound has been shown to have analgesic effects in animal models of pain, and it has been suggested that this compound may act through the activation of the peroxisome proliferator-activated receptor-alpha (PPAR-α). This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, this compound has been shown to have anti-inflammatory effects, and it has been suggested that this compound may act through the inhibition of the production of pro-inflammatory cytokines.